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Compound of Interest |

Compound Name: Uv-123
CAS No.: 122586-52-1
Cat. No.: B570858
. J

Executive Summary

UV-123 represents a distinct class of Hindered Amine Light Stabilizers (HALS) characterized by
an amino-ether (N-OR) functionality. Unlike traditional HALS which are secondary amines (N-
H) or methylated tertiary amines (N-CH3), the N-OR structure of UV-123 renders it non-basic.

[1]

This non-basic character is the critical causality behind its selection for two distinct high-
performance sectors:

» Automotive & Industrial Coatings: It prevents the deactivation of acid catalysts (e.qg., p-
toluenesulfonic acid) used in high-solids thermosetting acrylics, ensuring proper cure and
cross-linking.

o Medical Device Development: It offers superior compatibility with acidic drug formulations
and resists interaction with sulfur-containing antioxidants, minimizing the risk of "pink-
discoloration" in sterilized medical plastics.

This guide provides the mechanistic grounding, formulation protocols, and validation workflows
required to deploy UV-123 in critical polymer matrices.

Mechanism of Action: The Denisov Cycle[5][6][7]
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To understand the application protocol, one must understand the stabilization mechanism. UV-
123 does not merely absorb UV light; it acts as a regenerative radical scavenger.

The Non-Basic Advantage

Standard HALS are alkaline. In acid-catalyzed systems (like automotive clearcoats), basic
HALS react with the acid catalyst, forming salts. This neutralizes the catalyst (retarding the
cure) and deactivates the HALS.

o Standard HALS:>N-H + H+ (Acid Catalyst) - >N-H2+ (Salt) [Deactivation]

¢ UV-123 (NOR HALS):>N-O-R [No interaction with H+]

The Scavenging Pathway

Upon activation, UV-123 enters the Denisov Cycle, trapping destructive alkyl and peroxy
radicals generated by polymer degradation.
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Figure 1: The Regenerative Denisov Cycle of UV-123 Stabilization
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Figure 1: The regenerative cycle where UV-123 traps polymer radicals (R¢) and peroxy radicals
(ROOI2]*), preventing chain scission while regenerating the active nitroxyl species.

Application Protocols
Protocol A: Incorporation in Acid-Catalyzed Coatings

Target System: High-solids acrylic/melamine or polyester/melamine clearcoats.

Experimental Logic: UV-123 is a liquid, allowing for direct post-addition. However, to ensure
homogeneity without solvent shock, a dilution step is recommended.

Step-by-Step Methodology:

o Pre-Dilution: Dilute UV-123 1:1 with a compatible solvent (e.g., Xylene, MAK, or Butyl
Acetate) to match the viscosity of the binder system.

o Loading Calculation: Calculate loading based on binder solids (resin weight), not total
formulation weight.

o Standard Range: 1.0% — 2.0% on binder solids.

o Synergy: For maximum durability, combine with a UV Absorber (UVA) like hydroxyphenyl-
triazine (HPT) at a 2:1 ratio (UVA:HALS).

o Addition Order:

[e]

Charge Resin/Binder.[3][4][5]

Add Solvents/Flow Modifiers.

o

[¢]

Add UV-123 Solution (Agitate at 500 RPM).

[e]

Critical: Add Acid Catalyst (e.g., p-TSA) LAST.

[e]

Validation: Verify no precipitate forms (salt formation) upon catalyst addition.

Protocol B: Medical Device Polymer Stabilization
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Target System: Polypropylene (PP) or Polyethylene (PE) housings for drug delivery devices
(e.g., inhalers) requiring gamma sterilization.

Experimental Logic: Gamma irradiation generates massive radical flux. Standard HALS can
cause yellowing due to interaction with phenolic antioxidants. UV-123's low basicity minimizes
color body formation.

Step-by-Step Methodology:

e Masterbatch Preparation: Compounding UV-123 into a carrier resin (LDPE or PP) at 10%
concentration.

o Temp Limit: Ensure extrusion temperature does not exceed 280°C to prevent volatilization.

o Let-Down: Dilute masterbatch into the final polymer stream to achieve 0.2% — 0.5% active
UVv-123.

 Sterilization Simulation: Subject molded parts to Gamma Irradiation (25-50 kGy).

o Extractables Testing: Perform solvent extraction (ISO 10993-18) to ensure UV-123 remains
bound or below toxicological thresholds.

Validation Workflow: Accelerated Weathering

Trustworthiness in data requires standardized stress testing. The following workflow utilizes
ASTM G154 (Fluorescent UV) to validate the efficacy of UV-123.

Formulation
(Control vs. 2% UV-123)

Panel Preparation Cure Cycle ASTM G154 Exposure Interim Measurement Failure Analysis
(Aluminum/Steel Substrate) (130°C for 30 min) (UVA-340 Lamps) (Every 250 Hours) (Gloss/Cracking)

Figure 2: Accelerated Weathering Validation Workflow (ASTM G154)

Click to download full resolution via product page

Figure 2: Standardized workflow for validating UV-123 efficacy in coating systems.

Test Parameters (ASTM G154 Cycle 1)
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Irradiance: 0.89 W/m2z @ 340nm.

Performance Data Summary

The following data illustrates the retention of 20° Gloss in a high-solids acrylic/melamine

clearcoat after 3,000 hours of ASTM G154 exposure.

Cycle: 8 hours UV @ 60°C / 4 hours Condensation @ 50°C.

Duration: Minimum 3,000 hours for high-performance automotive specs.

Lamp Type: UVA-340 (Simulates sunlight in the critical short-wave region).[6]

Formulation Stabilizer Initial Gloss Gloss @ Gloss @ .
Retention %

ID Package (20°) 1500 hrs 3000 hrs

Control None 88.5 42.0 <10 (Falil) <11%
1.5%

Sample A Standard 88.2 75.4 55.1 62%
HALS (Basic)
1.5% UV-123

Sample B 88.6 86.2 81.4 91%
(NOR HALS)
1.0% UV-123

Sample C 88.5 88.0 87.2 98%

+ 2.0% UVA

Note: Sample A shows reduced performance likely due to acid catalyst interference preventing

full cure density, making the film more susceptible to erosion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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